Cas no 15116-42-4 (2-Oxo-2H-chromene-3-carboxylic acid (3-methoxy-phenyl)-amide)

• Product Name: 2-Oxo-2H-chromene-3-carboxylic acid (3-methoxy-phenyl)-amide
• CAS No: 15116-42-4
• MF: C₁₇H₁₃NO₄
• MW: 295.289424657822
• CID: 6087002
• PubChem ID: 724184
• Update Time: 2025-10-28

2-Oxo-2H-chromene-3-carboxylic acid (3-methoxy-phenyl)-amide Chemical and Physical Properties

Names and Identifiers

• AURORA 2736
• 2H-1-Benzopyran-3-carboxamide, N-(3-methoxyphenyl)-2-oxo-
• SR-01000410403-1
• EN300-18112958
• AI-528/32917002
• CHEMBL469362
• N-(3-methoxyphenyl)-2-oxochromene-3-carboxamide
• BDBM29159
• SMR000515440
• Oprea1_761967
• AKOS000533498
• Oprea1_608668
• SR-01000410403
• Z27795516
• HMS1553O19
• N-(3-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide
• HMS2826O13
• 2-Oxo-2H-chromene-3-carboxylic acid (3-methoxy-phenyl)-amide
• MLS001209247
• TimTec1_007015
• 15116-42-4
• 3-carboxamido coumarin, 9
• STK028476

• Inchi： 1S/C17H13NO4/c1-21-13-7-4-6-12(10-13)18-16(19)14-9-11-5-2-3-8-15(11)22-17(14)20/h2-10H,1H3,(H,18,19)
• InChI Key： OJCPTZMTRMJDRI-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NC1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 295.08445790g/mol
• Monoisotopic Mass: 295.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Melting Point: 188 °C
• Boiling Point: 562.1±50.0 °C(Predicted)
• pka: 11.92±0.70(Predicted)

Additional information on 2-Oxo-2H-chromene-3-carboxylic acid (3-methoxy-phenyl)-amide

2-Oxo-2H-chromene-3-carboxylic acid (3-methoxy-phenyl)-amide: A Comprehensive Overview

2-Oxo-2H-chromene-3-carboxylic acid (3-methoxy-phenyl)-amide (CAS No. 15116-42-4) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a detailed overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

Chemical Structure and Synthesis: 2-Oxo-2H-chromene-3-carboxylic acid (3-methoxy-phenyl)-amide is a derivative of chromene, a class of heterocyclic compounds characterized by a benzopyran ring system. The compound features a 2-oxo group on the chromene ring, which imparts significant reactivity and stability. The carboxylic acid moiety at the C-3 position is amide-linked to a 3-methoxyphenyl group, enhancing its solubility and biological activity. Synthesis of this compound typically involves multi-step reactions, including the formation of the chromene core, introduction of the 2-oxo group, and subsequent amide coupling with 3-methoxyaniline.

Biological Activities: Recent studies have highlighted the diverse biological activities of 2-Oxo-2H-chromene-3-carboxylic acid (3-methoxy-phenyl)-amide. One of the most notable applications is in the field of anti-inflammatory research. In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses.

Anticancer Potential: The anticancer properties of 2-Oxo-2H-chromene-3-carboxylic acid (3-methoxy-phenyl)-amide have also been extensively investigated. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. Mechanistic studies suggest that it targets multiple signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways. These findings underscore its potential as a lead compound for the development of novel anticancer agents.

Neuroprotective Effects: Another area of interest is the neuroprotective potential of 2-Oxo-2H-chromene-3-carboxylic acid (3-methoxy-phenyl)-amide. Preclinical studies have shown that this compound can protect neurons from oxidative stress and neurotoxicity induced by various insults, such as glutamate excitotoxicity and β-amyloid peptide toxicity. Its ability to reduce oxidative stress and inflammation makes it a promising candidate for the treatment of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions: While preclinical studies have yielded promising results, further research is needed to translate these findings into clinical applications. Several ongoing clinical trials are evaluating the safety and efficacy of 2-Oxo-2H-chromene-3-carboxylic acid (3-methoxy-phenyl)-amide in various disease models. These trials aim to validate its therapeutic potential and identify optimal dosing regimens. Additionally, efforts are being made to optimize its pharmacokinetic properties through structural modifications and formulation strategies.

Conclusion: In summary, 2-Oxo-2H-chromene-3-carboxylic acid (3-methoxy-phenyl)-amide (CAS No. 15116-42-4) is a multifaceted compound with a wide range of biological activities. Its anti-inflammatory, anticancer, and neuroprotective properties make it an attractive target for drug development. As research in this area continues to advance, it is likely that new applications and therapeutic opportunities will emerge, further solidifying its importance in the field of medicinal chemistry.